Cas no 920413-26-9 (1-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one)

• Product Name: 1-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one
• CAS No: 920413-26-9
• MF: C₂₃H₂₃N₇O₃
• MW: 445.473823785782
• CID: 5496800
• PubChem ID: 41244425
• Update Time: 2025-06-13

1-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-phenoxyethanone
• F2865-0858
• AKOS024473053
• 920413-26-9
• 1-(4-(3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-phenoxyethanone
• 1-{4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one
• 1-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one

• Inchi： 1S/C23H23N7O3/c1-32-18-9-7-17(8-10-18)30-23-21(26-27-30)22(24-16-25-23)29-13-11-28(12-14-29)20(31)15-33-19-5-3-2-4-6-19/h2-10,16H,11-15H2,1H3
• InChI Key： NLRUQOZJFSJTJK-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1)N1CCN(C2C3=C(N=CN=2)N(C2C=CC(=CC=2)OC)N=N3)CC1

Computed Properties

• Exact Mass: 445.18623762g/mol
• Monoisotopic Mass: 445.18623762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 98.5Ų

Additional information on 1-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one

Recent Advances in the Study of 1-{4-[3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one (CAS: 920413-26-9)

The compound 1-{4-[3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one (CAS: 920413-26-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a triazolopyrimidine core, has been investigated for its role as a kinase inhibitor, particularly targeting pathways involved in cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific kinases, such as PI3K and mTOR, which are critical regulators of cell proliferation and survival. Structural-activity relationship (SAR) studies have revealed that the methoxyphenyl and phenoxyethyl groups are essential for maintaining high binding affinity and selectivity. Computational modeling and X-ray crystallography have further elucidated the binding interactions between the compound and its kinase targets, providing a foundation for the design of next-generation derivatives with improved potency and reduced off-target effects.

In vitro and in vivo studies have demonstrated promising antitumor activity of 1-{4-[3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one in various cancer cell lines, including breast, lung, and colorectal cancers. The compound has shown the ability to induce apoptosis and inhibit metastasis, making it a potential candidate for combination therapies with existing chemotherapeutic agents. Additionally, its anti-inflammatory properties have been explored in models of rheumatoid arthritis and other autoimmune disorders, where it has exhibited efficacy in reducing cytokine production and inflammatory cell infiltration.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and formulation strategies. Recent efforts have focused on prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic index. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the development of this compound and its derivatives, paving the way for future clinical trials.

In conclusion, 1-{4-[3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one represents a promising scaffold for the development of novel kinase inhibitors with applications in oncology and immunology. Continued research into its molecular mechanisms and therapeutic potential will be crucial for realizing its full clinical benefits.